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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683

In-Depth Technical Guide to Di-t-butylacetylene

This technical guide provides a comprehensive overview of the molecular properties, synthesis,
and reaction pathways of Di-t-butylacetylene (also known as 2,2,5,5-tetramethyl-3-hexyne).
The information is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Core Molecular Information

Di-t-butylacetylene is a symmetrical alkyne characterized by the presence of two bulky tert-
butyl groups at either end of the carbon-carbon triple bond. This steric hindrance significantly
influences its reactivity and physical properties.

Molecular Formula: C1oHz1s[1]

Molecular Weight: 138.25 g/mol [1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Di-t-
butylacetylene.
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Property Value Source
IUPAC Name 2,2,5,5-tetramethylhex-3-yne [1]

CAS Number 17530-24-4

Density 0.712 g/mL [2]
Boiling Point 112.5-113°C [2]
Melting Point 19.4°C [2]
Refractive Index 1.406 [2]

Experimental Protocols

The primary synthetic route to Di-t-butylacetylene is through the oxidative coupling of its
precursor, tert-butylacetylene. The Glaser-Hay coupling is a well-established and efficient
method for this transformation.

Synthesis of Di-t-butylacetylene via Glaser-Hay
Oxidative Coupling

This protocol details the synthesis of Di-t-butylacetylene from tert-butylacetylene using a
copper(l) catalyst and N,N,N',N'-tetramethylethylenediamine (TMEDA) as a ligand and base,
with oxygen from the air serving as the oxidant.

Materials:

tert-Butylacetylene (3,3-dimethyl-1-butyne)

Copper(l) chloride (CuCl)

N,N,N',N'-Tetramethylethylenediamine (TMEDA)

Acetone (anhydrous)

Diethyl ether

Saturated aqueous ammonium chloride solution
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e Anhydrous magnesium sulfate

e Oxygen (from air)

e Round-bottom flask

o Magnetic stirrer and stir bar

e Gas inlet (e.g., a needle connected to an air pump)
e Separatory funnel

» Rotary evaporator

« Distillation apparatus

Experimental Procedure:

e Reaction Setup: A 100 mL round-bottom flask is charged with tert-butylacetylene (10 mmaol,
1.0 eq) and anhydrous acetone (20 mL). The flask is equipped with a magnetic stir bar and a
gas inlet needle.

o Catalyst Preparation: In a separate vial, copper(l) chloride (0.5 mmol, 0.05 eq) and TMEDA
(2.0 mmol, 0.1 eq) are mixed. This catalyst mixture is then added to the stirred solution of
tert-butylacetylene in acetone.

o Reaction Execution: A gentle stream of air is bubbled through the reaction mixture via the
gas inlet needle. The reaction is allowed to proceed at room temperature for 4-6 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC) by observing the disappearance of the starting material.

o Work-up: Upon completion, the reaction mixture is quenched by the addition of a saturated
agueous solution of ammonium chloride (20 mL). The mixture is then transferred to a
separatory funnel.

o Extraction and Washing: The aqueous layer is extracted with diethyl ether (3 x 20 mL). The
combined organic layers are washed with water (20 mL) and brine (20 mL).
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» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by vacuum distillation to yield Di-t-butylacetylene
as a colorless liquid or low-melting solid.

Reaction Pathway Visualization

The synthesis of Di-t-butylacetylene via the Glaser-Hay coupling proceeds through a well-
defined reaction mechanism. The following diagram illustrates the key steps in this catalytic
cycle.
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Caption: Catalytic cycle of the Glaser-Hay coupling for the synthesis of Di-t-butylacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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